Cas no 4531-53-7 (5-Chloro-1-methylimidazole Nitrate)

• Product Name: 5-Chloro-1-methylimidazole Nitrate
• CAS No: 4531-53-7
• MF: C₄H₆ClN₃O₃
• MW: 179.561739444733
• MDL: MFCD06795949
• CID: 45142
• PubChem ID: 44149182
• Update Time: 2025-06-08

5-Chloro-1-methylimidazole Nitrate Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-1H-imidazole nitrate
• 1-Methyl-5-chloroimidazole nitrate
• 5-chloro-1-methylimidazole,nitric acid
• 5-Chlor-1-methyl-1H-imidazol,Nitrat
• 5-chloro-1-methyl-1H-imidazolium nitrate
• 5-Chloro-1-methylimidazole nitrate
• EINECS 224-868-7
• AKOS015915160
• Imidazole, 5-chloro-1-methyl-, nitrate
• FT-0635347
• DTXSID10196468
• 5-chloro-1-methyl-imidazole; nitric acid;5-Chloro-1-methylimidazole nitrate
• W-106143
• MFCD06795949
• 1H-Imidazole, 5-chloro-1-methyl-, mononitrate
• 5-chloro-1-methylimidazole; nitric acid
• AS-10854
• 5-chloro-1-methylimidazole;nitric acid
• 4531-53-7
• A826771
• TJ7AT4T3L7
• AKOS015960380
• 1H-Imidazole, 5-chloro-1-methyl-, nitrate (1:1)
• PPAZZUWYNLCOAK-UHFFFAOYSA-N
• 5-Chloro-1-methylimidazole Nitrate

• MDL： MFCD06795949
• Inchi： 1S/C4H5ClN2.HNO3/c1-7-3-6-2-4(7)5;2-1(3)4/h2-3H,1H3;(H,2,3,4)
• InChI Key： PPAZZUWYNLCOAK-UHFFFAOYSA-N
• SMILES： ClC1=CN=CN1C.O[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.01000
• Monoisotopic Mass: 179.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 91.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9A^2

Experimental Properties

• Color/Form: White crystalline powder
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 83.87000
• LogP: 1.24900

5-Chloro-1-methylimidazole Nitrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 5-Chloro-1-methylimidazole Nitrate

Introduction to 5-Chloro-1-methylimidazole Nitrate (CAS No. 4531-53-7)

5-Chloro-1-methylimidazole Nitrate is a specialized chemical compound with the molecular formula C₄H₄ClN₂O₃. This compound has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. As a derivative of imidazole, it exhibits distinct reactivity that makes it valuable in synthetic chemistry and as an intermediate in the development of various bioactive molecules.

The CAS No. 4531-53-7 identifier is a critical reference for researchers and manufacturers, ensuring precise identification and handling of this chemical. 5-Chloro-1-methylimidazole Nitrate is characterized by the presence of a nitrate ester group and a chloro substituent on the imidazole ring, which imparts specific electronic and steric properties. These features are particularly useful in designing molecules with tailored biological activities.

In recent years, 5-Chloro-1-methylimidazole Nitrate has been explored in the synthesis of novel pharmaceutical agents. Its reactivity allows for facile functionalization, making it a versatile building block in medicinal chemistry. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymatic pathways involved in inflammatory responses and cancer progression. The nitrate group provides a site for further chemical modification, enabling the creation of prodrugs or conjugates that enhance bioavailability and target specificity.

One of the most compelling aspects of 5-Chloro-1-methylimidazole Nitrate is its role in the synthesis of heterocyclic compounds, which are fundamental to many modern drugs. The imidazole core is a common motif in biologically active molecules, including antiviral and antibacterial agents. By incorporating chlorine and nitrate functionalities, chemists can fine-tune the pharmacological properties of these derivatives. This has led to several promising candidates being investigated in preclinical studies for their potential therapeutic effects.

The industrial production and handling of 5-Chloro-1-methylimidazole Nitrate require strict adherence to safety protocols due to its reactive nature. While it is not classified as a hazardous material under standard regulatory frameworks, proper storage conditions—such as temperature control and inert atmosphere—are recommended to prevent degradation or unintended reactions. Researchers often employ this compound in controlled environments to ensure reproducibility and safety.

Advances in computational chemistry have further enhanced the utility of 5-Chloro-1-methylimidazole Nitrate by allowing for precise prediction of its reactivity and interaction with biological targets. Molecular modeling studies have revealed insights into how structural modifications can influence binding affinity and metabolic stability, guiding the design of more effective drug candidates. These computational approaches complement experimental work, accelerating the drug discovery process.

The pharmaceutical industry continues to invest in novel heterocyclic compounds like 5-Chloro-1-methylimidazole Nitrate due to their broad therapeutic potential. Researchers are particularly interested in developing treatments for neurological disorders, where imidazole derivatives have shown promise as modulators of neurotransmitter systems. Additionally, its application in antifungal agents has been explored, given the increasing prevalence of drug-resistant fungal infections.

In conclusion, 5-Chloro-1-methylimidazole Nitrate (CAS No. 4531-53-7) represents a significant asset in modern chemical synthesis and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, while ongoing research continues to uncover new possibilities for its use. As synthetic methodologies advance, the role of this compound is expected to expand further, contributing to innovative solutions in medicine.